Cas no 2411268-50-1 (N-1-(pyrimidin-4-yl)azetidin-3-ylprop-2-enamide)

• Product Name: N-1-(pyrimidin-4-yl)azetidin-3-ylprop-2-enamide
• CAS No: 2411268-50-1
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• CID: 5681558
• PubChem ID: 165767800
• Update Time: 2025-06-08

N-1-(pyrimidin-4-yl)azetidin-3-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2411268-50-1
• Z2738283323
• N-[1-(pyrimidin-4-yl)azetidin-3-yl]prop-2-enamide
• EN300-26583623
• N-1-(pyrimidin-4-yl)azetidin-3-ylprop-2-enamide

• Inchi： 1S/C10H12N4O/c1-2-10(15)13-8-5-14(6-8)9-3-4-11-7-12-9/h2-4,7-8H,1,5-6H2,(H,13,15)
• InChI Key： ZRQZPWFCJRLDBH-UHFFFAOYSA-N
• SMILES： O=C(C=C)NC1CN(C2C=CN=CN=2)C1

Computed Properties

• Exact Mass: 204.10111102g/mol
• Monoisotopic Mass: 204.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.1Ų

Additional information on N-1-(pyrimidin-4-yl)azetidin-3-ylprop-2-enamide

Introduction to N-1-(pyrimidin-4-yl)azetidin-3-ylprop-2-enamide (CAS No: 2411268-50-1)

N-1-(pyrimidin-4-yl)azetidin-3-ylprop-2-enamide, with the CAS number 2411268-50-1, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a pyrimidin-4-yl moiety in its structure suggests possible interactions with biological targets, making it a valuable candidate for further investigation.

The compound belongs to a class of heterocyclic molecules that have been extensively studied for their pharmacological properties. The azetidinone ring system is known for its ability to mimic natural amino acids, which can be exploited in the design of bioactive molecules. In particular, the prop-2-enamide functional group introduces a region of flexibility and reactivity, which can be tailored to enhance binding affinity and selectivity towards specific biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such compounds with greater accuracy. These tools have been instrumental in understanding the interactions between N-1-(pyrimidin-4-yl)azetidin-3-ylprop-2-enamide and potential targets, such as enzymes and receptors. This has opened up new avenues for the development of novel therapeutic agents.

In the context of current research, this compound has shown promise in several areas. For instance, studies have indicated that it may exhibit inhibitory activity against certain kinases, which are key targets in cancer therapy. The pyrimidin-4-yl group is particularly noteworthy, as it is commonly found in kinase inhibitors due to its ability to form hydrogen bonds and stack interactions with aromatic residues in the active site.

Furthermore, the azetidinone core has been explored for its potential in treating inflammatory diseases. The structural motif is capable of modulating inflammatory pathways by interacting with specific enzymes and signaling molecules. This has led to interest in developing derivatives of N-1-(pyrimidin-4-yl)azetidin-3-ylprop-2-enamide that could offer improved therapeutic efficacy.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These methods not only enhance the synthetic route but also allow for the introduction of various functional groups, enabling fine-tuning of the molecule's properties.

Evaluation of N-1-(pyrimidin-4-yl)azetidin-3-ylprop-2-enamide in preclinical studies has provided valuable insights into its pharmacokinetic behavior. The compound has demonstrated reasonable solubility and stability under physiological conditions, which are crucial factors for its potential use in drug formulations. Additionally, preliminary toxicity studies suggest that it exhibits low systemic toxicity, making it a promising candidate for further development.

The integration of machine learning algorithms into drug discovery processes has accelerated the identification of promising candidates like N-1-(pyrimidin-4-yl)azetidin-3-ylprop-2-enamide. These algorithms can analyze vast datasets to predict molecular properties and optimize synthetic pathways. By leveraging such technologies, researchers can streamline the development process and reduce the time required to bring new drugs to market.

In conclusion, N-1-(pyrimidin-4-yli)azetidin-3-yiprop-2-enamide (CAS No: 2411268.50-1), with its unique structural features and potential biological activities, represents a significant advancement in pharmaceutical chemistry. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance as a tool in drug development.